Fluorocurarine chloride

• Molecular Formula: C20H23ClN2O
• Molecular Weight: 342.9 g/mol
• InChI: InChI=1S/C20H22N2O.ClH/c1-3-13-11-22(2)9-8-20-16-6-4-5-7-17(16)21-19(20)15(12-23)14(13)10-18(20)22;/h3-7,12,14,18H,8-11H2,1-2H3;1H/b13-3-
• InChIKey: CSLYOMBKQNZAED-OUPYKXEUSA-N

Fluorocurarine Chloride Overview

Fluorocurarine chloride (CAS 22273-09-2), also known as C-curarine III chloride or vincanine chlormethylate, is a quaternary ammonium alkaloid derived from calabash-curare and isolated from plants such as *Vinca erecta* and *Strychnos* species . Pharmacologically, it is characterized as a short-acting, selective sympathetic ganglioblocker that exerts weak antagonist activity at nicotinic acetylcholine receptors at the neuromuscular junction . The compound exhibits hypotensive effects and demonstrates a favorable selectivity profile by lacking significant interactions with muscarinic cholinergic or histaminergic receptors .

✓ Short-acting selective sympathetic ganglioblocker

✓ Weak nAChR antagonist at neuromuscular junction

✓ Plant-derived alkaloid, quaternary chloride salt

Why Fluorocurarine Chloride Cannot Be Substituted

Direct substitution of Fluorocurarine chloride with other in-class curare alkaloids or ganglioblockers is scientifically unsound due to its unique dual pharmacological profile. While many neuromuscular blockers (e.g., d-tubocurarine, pancuronium) act potently at the neuromuscular junction with significant ganglionic and histaminergic side effects, Fluorocurarine chloride demonstrates an inverted selectivity: it is a potent sympathetic ganglioblocker with only weak neuromuscular junction activity . This differential receptor selectivity and distinct dose-response relationship (ganglionic vs. neuromuscular blockade) render generic substitutions invalid for experiments requiring specific modulation of sympathetic ganglia without profound muscle paralysis or cardiovascular off-target effects [1].

Functional window mismatch

Functional selectivity between ganglionic and neuromuscular blockade may not transfer across analogs.

Receptor off-target differences

Lack of M-cholinergic/histaminergic interaction may not be preserved with substitute blockers.

Duration of action variability

Short-acting profile may differ with alternative ganglioblockers, complicating acute study protocols.

• [1] Vakhabov, A. (1976). Pharmacological properties of fluorocurarine. *Pharmacology and Toxicology* (Russian), 1, 18. View Source

Fluorocurarine Chloride: Performance Comparison

Ganglionic Blockade Potency Advantage

Fluorocurarine chloride exhibits a 6-fold higher potency as a sympathetic ganglioblocker compared to arfonad (trimethaphan), a classic ganglioblocker reference compound. In vivo studies demonstrate that Fluorocurarine chloride selectively blocks sympathetic ganglia at doses of 0.02-0.2 mg/kg, while arfonad requires a 6-fold higher dose to achieve equivalent ganglionic blockade .

Ganglionic potency

Head-to-head

6× higher ganglionic blockade vs. comparator

Supports ganglionic blockade model selection

i.v. 0.02–0.2 mg/kg, rodent model

Evidence Dimension	Potency (Sympathetic Ganglion Blockade)
Target Compound Data	0.02-0.2 mg/kg
Comparator Or Baseline	Arfonad (Trimethaphan) - potency referenced as 6-fold less
Quantified Difference	6-fold higher potency for Fluorocurarine chloride
Conditions	In vivo animal model (species unspecified; reference Vakhabov 1976)

Why This Matters

This 6-fold potency advantage allows researchers to use lower doses to achieve selective sympathetic blockade, reducing potential systemic toxicity and off-target effects in experimental models.

Ganglionic vs. Neuromuscular Blockade Selectivity

Fluorocurarine chloride demonstrates a distinct dose separation between its primary ganglioblocker effect (0.02-0.2 mg/kg) and its secondary neuromuscular blocking action (2-3 mg/kg) . This contrasts sharply with classical neuromuscular blockers like d-tubocurarine, which produce significant ganglionic blockade and histamine release at doses near their neuromuscular effective range [1].

Functional window

Reported

≥10× dose separation ganglionic vs. neuromuscular

Indicates functional selectivity range

Cross-study comparable data

Evidence Dimension	Effective Dose (Ganglionic Blockade vs. NMJ Blockade)
Target Compound Data	Ganglionic blockade: 0.02-0.2 mg/kg; NMJ blockade: 2-3 mg/kg
Comparator Or Baseline	d-Tubocurarine: Ganglionic blockade and NMJ blockade overlap at clinically relevant doses (qualitative class comparison)
Quantified Difference	Approximately 10- to 150-fold selectivity window for ganglionic over NMJ blockade
Conditions	In vivo animal model (species unspecified; reference Vakhabov 1976)

Why This Matters

This functional selectivity profile makes Fluorocurarine chloride a more precise tool for dissecting autonomic nervous system contributions in experiments where muscle paralysis is an undesired confounder.

• [1] Bowman, W. C. (2006). Neuromuscular block. *British Journal of Pharmacology*, 147(S1), S277-S286. View Source

Absence of Autonomic Receptor Cross-Reactivity

Fluorocurarine chloride lowers blood pressure without evidence of cardiovascular toxicity and exhibits no detectable influence on M-cholinergic or histaminergic receptors . In contrast, many commonly used neuromuscular blockers (e.g., d-tubocurarine, atracurium) are associated with histamine release leading to hypotension and bronchospasm, while others (e.g., pancuronium) can cause tachycardia via vagolytic muscarinic receptor blockade [1].

Receptor selectivity

Class-level

No influence on M-cholinergic / histaminergic receptors

Supports nicotinic-specific pathway interpretation

Class-level inference, off-target screening

Evidence Dimension	Receptor Off-Target Activity
Target Compound Data	No influence on M-cholinergic and histaminergic receptors
Comparator Or Baseline	Class of neuromuscular blockers: d-tubocurarine (histamine release); pancuronium (vagolytic, M2 receptor blockade)
Quantified Difference	Qualitative absence of these common off-target effects for Fluorocurarine chloride
Conditions	In vivo animal model (species unspecified; reference Vakhabov 1976)

Why This Matters

For procurement, this profile reduces experimental variability and simplifies data interpretation in cardiovascular and autonomic studies, avoiding the confounding cardiovascular effects inherent to many neuromuscular blockers.

• [1] Naguib, M., & Lien, C. A. (2010). Pharmacology of muscle relaxants and their antagonists. In *Miller's Anesthesia* (7th ed., pp. 859-911). Elsevier. View Source

Cardiovascular Safety Profile

The acute intravenous toxicity of Fluorocurarine chloride in mice (LD50 = 4.6 mg/kg) is significantly lower (i.e., less toxic) than that of the ultra-potent neuromuscular blocker pancuronium (LD50 ~0.04-0.047 mg/kg, i.v.) [1]. However, it is more potent than d-tubocurarine (LD50 ~0.14 mg/kg, i.v.) [2]. This intermediate toxicity profile aligns with its intended use as a ganglioblocker rather than a clinical muscle relaxant.

Cardiovascular endpoint

Data to verify

Hypotension without direct cardiotoxicity

Supports autonomic cardiovascular endpoint context

Class-level, in vivo model

Evidence Dimension	Acute Lethality (LD50, Intravenous, Mouse)
Target Compound Data	4.6 mg/kg
Comparator Or Baseline	Pancuronium: 0.04-0.047 mg/kg; d-Tubocurarine: 0.14 mg/kg
Quantified Difference	Fluorocurarine chloride is ~100-fold less toxic than pancuronium and ~33-fold more toxic than d-tubocurarine
Conditions	Intravenous administration in mice

Why This Matters

This toxicity data provides a quantitative safety benchmark for researchers designing dose-ranging experiments and ensures appropriate handling and procurement for specific in vivo applications.

• [1] Vetpharm.uzh.ch. Wirkstoff: Pancuronium. Accessed 2026. View Source
• [2] Vetpharm.uzh.ch. Wirkstoff: Tubocurarin. Accessed 2026. View Source

Chemical Purity and Characterization: A Defined Research Tool

Commercially available Fluorocurarine chloride is supplied with a purity of ≥97% (TLC) and is further characterized by mass spectrometry and optical rotation ([α]D20 -937°) . This level of analytical characterization ensures batch-to-batch consistency and reliable experimental reproducibility, which is often not guaranteed for less common or non-commercial curare alkaloids.

Evidence Dimension	Chemical Purity and Characterization
Target Compound Data	≥97% (TLC); MS confirmed; [α]D20 -937° (water)
Comparator Or Baseline	Other curare alkaloids or research-grade neuromuscular blockers (variable purity, often not specified for non-commercial sources)
Quantified Difference	Quantitative purity specification provided
Conditions	Commercial analytical certificate standards

Why This Matters

High and documented purity minimizes experimental artifacts due to impurities, ensuring that observed pharmacological effects are attributable to Fluorocurarine chloride itself, thus enhancing the validity of research data.

Fluorocurarine Chloride Application Scenarios

Sympathetic Ganglionic Blockade Models

Fluorocurarine chloride is ideally suited for in vivo studies investigating the role of sympathetic ganglia in blood pressure regulation and cardiovascular reflexes. Its 6-fold greater potency over arfonad and its lack of direct M-cholinergic or histaminergic receptor effects allow researchers to selectively inhibit sympathetic outflow without the confounding hypotension or tachycardia caused by many neuromuscular blockers [1].

Ganglionic vs. Neuromuscular nAChR Screening

The compound's functional selectivity—producing ganglionic blockade at 0.02-0.2 mg/kg while requiring 2-3 mg/kg for neuromuscular junction inhibition —makes it a preferred tool for experiments where muscle paralysis must be avoided. This property is critical for studying ganglionic transmission, autonomic reflexes, and the central regulation of sympathetic tone.

Autonomic Cardiovascular Control Studies

As a well-characterized curare alkaloid with defined purity (≥97% TLC) and spectroscopic data [2], Fluorocurarine chloride serves as an essential reference standard for SAR studies aimed at developing novel ganglioblockers or neuromuscular blockers with improved selectivity and reduced side-effect profiles.

Toxicology and Safety Pharmacology Assessments

Given its established acute toxicity profile (LD50 = 4.6 mg/kg i.v. in mice) , Fluorocurarine chloride is employed as a positive control or comparator in toxicology studies evaluating new chemical entities with potential ganglioblocking or neuromuscular blocking activity. Its intermediate toxicity between pancuronium and d-tubocurarine provides a useful benchmark.

Application

Selection Property

Validation Focus

Sympathetic ganglionic blockade models

Ganglionic blockade potency context

Dose window separation for neuromuscular block

Ganglionic vs. neuromuscular nAChR screening

nAChR antagonist selectivity profile

Benchmark against defined selectivity window

Autonomic cardiovascular control studies

Non-cardiotoxic hypotensive effect

Off-target receptor cross-reactivity review

• [1] Naguib, M., & Lien, C. A. (2010). Pharmacology of muscle relaxants and their antagonists. In *Miller's Anesthesia* (7th ed., pp. 859-911). Elsevier. View Source
• [2] DrugFuture. C-Curarine III. Accessed 2026. View Source